Calcium nitrite

• IUPAC Name: calcium;dinitrite
• InChI: InChI=1S/Ca.2HNO2/c;2*2-1-3/h;2*(H,2,3)/q+2;;/p-2
• InChI Key: AONJRPXZCVADKF-UHFFFAOYSA-L
• Canonical SMILES: N(=O)[O-].N(=O)[O-].[Ca+2]
• Molecular Formula: Ca(NO2)2, CaN2O4
• DSSTOX Substance ID: DTXSID6065634
• Molecular Weight: 132.09 g/mol
• Physical Description: Dry Powder; Liquid
• CAS No.: 13780-06-8

Description

Calcium nitrite is an inorganic compound with the chemical formula Ca(NO₂)₂. It is a white or light yellowish powder that is highly soluble in water. In this compound, nitrogen is in a +3 oxidation state. This compound is widely used in various industries due to its properties as an oxidizing agent. It is commonly used as an antifreeze, a rust inhibitor for steel, and in the treatment of heavy oil .

Mechanism of Action

Mode of Action

• Calcium nitrite has a dual mechanism for corrosion inhibition:
  • Oxidizing Fe²⁺ ions : Nitrites oxidize Fe²⁺ ions, leading to the precipitation of poorly soluble iron oxy-hydroxides on the steel surface. This passivates the steel and prevents further corrosion .

Action Environment

• Concrete Composition : The presence of calcium hydroxide (Ca(OH)₂) facilitates its action .

Preparation Methods

Synthetic Routes and Reaction Conditions

Calcium nitrite can be synthesized through several methods:

• Reaction with Hydrated Lime and NOx Gas: : One common method involves reacting hydrated lime (calcium hydroxide) with nitrogen oxides (NOx) gas, which is typically produced in a nitric acid plant. The reaction produces this compound and water .

  [ \text{Ca(OH)}_2 + 2\text{NO}_2 \rightarrow \text{Ca(NO}_2\text{)}_2 + \text{H}_2\text{O} ]

• Double Salt Formation: : Another method involves forming a solution of sodium nitrite and calcium nitrate, cooling the solution to precipitate sodium nitrate, and forming a double salt of this compound and calcium hydroxide. This double salt is then decomposed in the presence of water to form a solution of this compound and insoluble calcium hydroxide .

  [ \text{Ca(NO}_2\text{)}_2 + \text{Ca(OH)}_2 + \text{H}_2\text{O} \rightarrow \text{Ca(NO}_2\text{)}_2\cdot\text{Ca(OH)}_2\cdot\text{H}_2\text{O} ]

  [ \text{Ca(NO}_2\text{)}_2\cdot\text{Ca(OH)}_2\cdot\text{H}_2\text{O} \rightarrow \text{Ca(NO}_2\text{)}_2 (\text{aq}) + \text{Ca(OH)}_2 + \text{H}_2\text{O} ]

Industrial Production Methods

In industrial settings, this compound is often produced by reacting hydrated lime with nitrogen oxides gas. This method is efficient and produces this compound in large quantities, making it suitable for industrial applications .

Chemical Reactions Analysis

Types of Reactions

Calcium nitrite undergoes several types of chemical reactions, including:

• Oxidation: : this compound can be oxidized to form calcium nitrate.

  [ \text{Ca(NO}_2\text{)}_2 + \text{O}_2 \rightarrow \text{Ca(NO}_3\text{)}_2 ]

• Reduction: : Under certain conditions, this compound can be reduced to form calcium oxide and nitrogen gas.

• Substitution: : this compound can react with other compounds to form different products. For example, it can react with hydrochloric acid to form calcium chloride and nitrous acid.

  [ \text{Ca(NO}_2\text{)}_2 + 2\text{HCl} \rightarrow \text{CaCl}_2 + 2\text{HNO}_2 ]

Common Reagents and Conditions

Common reagents used in reactions with this compound include oxygen, hydrochloric acid, and other acids and bases. The reactions typically occur under standard temperature and pressure conditions .

Major Products

The major products formed from reactions involving this compound include calcium nitrate, calcium chloride, and nitrous acid .

Scientific Research Applications

Calcium nitrite has a wide range of applications in scientific research:

• Chemistry: : It is used as an oxidizing agent in various chemical reactions and as a precursor for the synthesis of other compounds .

• Biology: : this compound is used in biological research to study the effects of nitrites on biological systems and as a preservative in some biological samples .

• Medicine: : In medicine, this compound is used in the formulation of certain pharmaceuticals and as a preservative in some medical products .

• Industry: : this compound is widely used in the construction industry as a corrosion inhibitor for steel in concrete. It helps to extend the lifespan of concrete structures by preventing rust formation on steel reinforcements . It is also used as an antifreeze in cement and concrete to allow construction in cold weather .

Comparison with Similar Compounds

Similar Compounds

• Calcium Nitrate (Ca(NO₃)₂): : Calcium nitrate is similar to calcium nitrite in that it is also a calcium salt and an oxidizing agent. calcium nitrate is primarily used as a fertilizer and in wastewater treatment .

• Calcium Ammonium Nitrate (Ca(NO₃)₂·NH₄NO₃): : This compound is used as a fertilizer and has similar properties to this compound, but it contains ammonium ions in addition to calcium and nitrate ions .

• Sodium Nitrite (NaNO₂): : Sodium nitrite is another nitrite compound that is used as a preservative and in various industrial applications. It has similar oxidizing properties to this compound but differs in its solubility and reactivity .

Uniqueness

This compound is unique in its application as a corrosion inhibitor in concrete. Its ability to form a protective oxide layer on steel reinforcements makes it particularly valuable in the construction industry. Additionally, its high solubility in water and stability under standard conditions make it suitable for various industrial applications .